79-98-1

2,2-Bis(3-chloro-4-hydroxyphenyl)propane

In Stock

• CAS RN:
• 79-98-1

• Formula:
• C15H14Cl2O2

• InChI:
• InChI=1S/C15H14Cl2O2/c1-15(2,9-3-5-13(18)11(16)7-9)10-4-6-14(19)12(17)8-10/h3-8,18-19H,1-2H3

• InChIKey:
• XBQRPFBBTWXIFI-UHFFFAOYSA-N

• 2,2-Bis(3-chloro-4-hydroxyphenyl)propane, also known as 2,2-Bis(3-chloro-4-hydroxyphenyl)propane, is a useful research compound. Its molecular formula is C15H14Cl2O2 and its molecular weight is 297.2 g/mol. The purity is usually 95%.

3-Hydroxy-4-methoxybenzenesulfonic acid

In Stock

• CAS RN:
• 879-98-1

• Formula:
• C7H8O5S

• InChI:
• InChI=1S/C7H8O5S/c1-12-7-3-2-5(4-6(7)8)13(9,10)11/h2-4,8H,1H3,(H,9,10,11)

• InChIKey:
• PFXZMBNHLUZPPW-UHFFFAOYSA-N

• 3-Hydroxy-4-methoxybenzenesulfonic acid is a useful research compound. Its molecular formula is C7H8O5S and its molecular weight is 204.2 g/mol. The purity is usually 95%.

Aucubin

In Stock

• CAS RN:
• 479-98-1

• Formula:
• C15H22O9

• InChI:
• InChI=1S/C15H22O9/c16-4-6-3-8(18)7-1-2-22-14(10(6)7)24-15-13(21)12(20)11(19)9(5-17)23-15/h1-3,7-21H,4-5H2/t7-,8+,9+,10+,11+,12-,13+,14-,15-/m0/s1

• InChIKey:
• RJWJHRPNHPHBRN-ACALXYEMSA-N

• Aucubin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Aucubin is a chromogene iridoid glucoside isolated from the genus, Veronica L. and exhibits a broad-spectrum of biological activities such as hepatoprotective, antitoxic, neuroprotective, antiaging, antiosteoporosis, anti-inflammatory and cardioprotective effects.
  Aucubin, also known as aucuboside or rhimantin, belongs to the class of organic compounds known as iridoid o-glycosides. These are iridoid monoterpenes containing a glycosyl (usually a pyranosyl) moiety linked to the iridoid skeleton. Aucubin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, aucubin is primarily located in the cytoplasm. Outside of the human body, aucubin can be found in common verbena. This makes aucubin a potential biomarker f...

3,3'-dihydroxyethyl-5,5'-dimethoxy-9-ethyl-thiacarbocyanine chloride

In Stock

• CAS RN:
• 34979-98-1

• Formula:
• C25H29ClN2O4S2

• 3,3'-dihydroxyethyl-5,5'-dimethoxy-9-ethyl-thiacarbocyanine chloride is a useful research compound. Its molecular formula is C25H29ClN2O4S2 and its molecular weight is 521.1. The purity is usually 95%.

1-Azido-3,3-dimethylbutan-2-one

• CAS RN:
• 76779-98-1

• Formula:
• C6H11N3O

• InChI:
• InChI=1S/C6H11N3O/c1-6(2,3)5(10)4-8-9-7/h4H2,1-3H3

• InChIKey:
• CXEKPSNTAJVJNI-UHFFFAOYSA-N

• 1-Azido-3,3-dimethylbutan-2-one is a useful research compound. Its molecular formula is C6H11N3O and its molecular weight is 141.17 g/mol. The purity is usually 95%.

N-(3-hydroxypropyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 13379-98-1

• Formula:
• C10H15NO3S

• InChI:
• InChI=1S/C10H15NO3S/c1-9-3-5-10(6-4-9)15(13,14)11-7-2-8-12/h3-6,11-12H,2,7-8H2,1H3

• InChIKey:
• OXBINBPGHTWHKS-UHFFFAOYSA-N

• N-(3-hydroxypropyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C10H15NO3S and its molecular weight is 229.29. The purity is usually 95%.

Tetraiodoplumbane

• CAS RN:
• 13779-98-1

• Formula:
• I4Pb

• InChI:
• InChI=1S/4HI.Pb/h4*1H;/q;;;;+4/p-4

• InChIKey:
• CDTCEQPLAWQMLB-UHFFFAOYSA-J

• Tetraiodoplumbane is a useful research compound. Its molecular formula is I4Pb and its molecular weight is 715 g/mol. The purity is usually 95%.

Diethylmethylbenzenediamine

In Stock

• CAS RN:
• 68479-98-1

• Formula:
• C11H18N2

• InChI:
• InChI=1S/C11H18N2/c1-4-8-7(3)6-10(12)9(5-2)11(8)13/h6H,4-5,12-13H2,1-3H3

• InChIKey:
• OHJDDRJXKMWSFJ-UHFFFAOYSA-N

• Diethylmethylbenzenediamine is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.

1,6-Dimethoxyhexane

In Stock

• CAS RN:
• 13179-98-1

• Formula:
• C8H18O2

• InChI:
• InChI=1S/C8H18O2/c1-9-7-5-3-4-6-8-10-2/h3-8H2,1-2H3

• InChIKey:
• GZHQUHIMIVEQFV-UHFFFAOYSA-N

• 1,6-Dimethoxyhexane, also known as 1,6-Dimethoxyhexane, is a useful research compound. Its molecular formula is C8H18O2 and its molecular weight is 146.23 g/mol. The purity is usually 95%.

tert-butyl 3-[4-(chlorosulfonyl)phenyl]propanoate

In Stock

• CAS RN:
• 160679-98-1

• Formula:
• C13H17ClO4S

• Tert-butyl 3-[4-(chlorosulfonyl)phenyl]propanoate is a useful research compound. Its molecular formula is C13H17ClO4S and its molecular weight is 304.8. The purity is usually 95%.

1H-Imidazole, 5-((3,5-dimethylphenyl)sulfonyl)-1,2-dimethyl-4-(1-methylethyl)-

• CAS RN:
• 178979-98-1

• Formula:
• C16H22N2O2S

• InChI:
• InChI=1S/C16H22N2O2S/c1-10(2)15-16(18(6)13(5)17-15)21(19,20)14-8-11(3)7-12(4)9-14/h7-10H,1-6H3

• InChIKey:
• WPLXBXKDMFXANH-UHFFFAOYSA-N

• 1H-Imidazole, 5-((3,5-dimethylphenyl)sulfonyl)-1,2-dimethyl-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C16H22N2O2S and its molecular weight is 306.4 g/mol. The purity is usually 95%.

(Z)-ethyl 2-((4-(tert-butyl)benzoyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534579-98-1

• Formula:
• C30H28N4O5

• InChI:
• InChI=1S/C30H28N4O5/c1-5-38-29(37)23-17-22-25(31-24-10-6-7-15-33(24)28(22)36)34(18-21-9-8-16-39-21)26(23)32-27(35)19-11-13-20(14-12-19)30(2,3)4/h6-17H,5,18H2,1-4H3

• InChIKey:
• OPRFECWBVZMVBT-FSRJSHLRSA-N

• (Z)-ethyl 2-((4-(tert-butyl)benzoyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C30H28N4O5 and its molecular weight is 524.577. The purity is usually 95%.

3-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-1-[(2,5-dimethylphenyl)methyl]indole

In Stock

• CAS RN:
• 681279-98-1

• Formula:
• C24H21ClFNS

• InChI:
• InChI=1S/C24H21ClFNS/c1-16-10-11-17(2)18(12-16)13-27-14-24(19-6-3-4-9-23(19)27)28-15-20-21(25)7-5-8-22(20)26/h3-12,14H,13,15H2,1-2H3

• InChIKey:
• LTMDXLINVGHGAH-UHFFFAOYSA-N

• 3-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-1-[(2,5-dimethylphenyl)methyl]indole is a useful research compound. Its molecular formula is C24H21ClFNS and its molecular weight is 409.95. The purity is usually 95%.

N,N-diethyl-4-(2-(6-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzenesulfonamide

In Stock

• CAS RN:
• 851979-98-1

• Formula:
• C18H19FN4O3S2

• InChI:
• InChI=1S/C18H19FN4O3S2/c1-3-23(4-2)28(25,26)14-8-5-12(6-9-14)17(24)21-22-18-20-15-10-7-13(19)11-16(15)27-18/h5-11H,3-4H2,1-2H3,(H,20,22)(H,21,24)

• InChIKey:
• NUZOATZLXTYKIH-UHFFFAOYSA-N

• N,N-diethyl-4-(2-(6-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19FN4O3S2 and its molecular weight is 422.49. The purity is usually 95%.

Prop-2-enyl 2-[3-(4-chlorophenyl)-2-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 869079-98-1

• Formula:
• C20H15ClO5

• InChI:
• InChI=1S/C20H15ClO5/c1-2-9-24-19(22)12-25-16-8-5-14-10-17(20(23)26-18(14)11-16)13-3-6-15(21)7-4-13/h2-8,10-11H,1,9,12H2

• InChIKey:
• NWQYAGRLWPWWEC-UHFFFAOYSA-N

• Prop-2-enyl 2-[3-(4-chlorophenyl)-2-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C20H15ClO5 and its molecular weight is 370.79. The purity is usually 95%.

N-[(3-bromophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-2-(4-fluorophenoxy)acetamide

• CAS RN:
• 877779-98-1

• Formula:
• C19H19BrFNO4S

• InChI:
• InChI=1S/C19H19BrFNO4S/c20-15-3-1-2-14(10-15)11-22(17-8-9-27(24,25)13-17)19(23)12-26-18-6-4-16(21)5-7-18/h1-7,10,17H,8-9,11-13H2

• InChIKey:
• PKYSYFWHEFWBSZ-UHFFFAOYSA-N

• N-[(3-bromophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C19H19BrFNO4S and its molecular weight is 456.3g/mol. The purity is usually 95%.

2-(4-Heptylbenzoyl)pyridine

In Stock

• CAS RN:
• 898779-98-1

• Formula:
• C19H23NO

• InChI:
• InChI=1S/C19H23NO/c1-2-3-4-5-6-9-16-11-13-17(14-12-16)19(21)18-10-7-8-15-20-18/h7-8,10-15H,2-6,9H2,1H3

• InChIKey:
• MJQQTRUIJSYSPO-UHFFFAOYSA-N

• 2-(4-Heptylbenzoyl)pyridine is a useful research compound. Its molecular formula is C19H23NO and its molecular weight is 281.4 g/mol. The purity is usually 95%.

((1R,2R)-2-(Fluoromethyl)cyclopropyl)methanesulfonyl chloride

Usually In Stock

• CAS RN:
• 2227879-98-1

• Formula:
• C5H8ClFO2S

• InChI:
• InChI=1S/C5H8ClFO2S/c6-10(8,9)3-5-1-4(5)2-7/h4-5H,1-3H2/t4-,5-/m0/s1

• InChIKey:
• WBGBCHPDBCOZGQ-WHFBIAKZSA-N

• ((1R,2R)-2-(Fluoromethyl)cyclopropyl)methanesulfonyl chloride is a useful research compound. Its molecular formula is C5H8ClFO2S and its molecular weight is 186.63. The purity is usually 95%.

N-Benzyl Salbutamol Acetonide Methyl Ether

In Stock

• CAS RN:
• 1797879-98-1

• Formula:
• C24H33NO3

• InChI:
• InChI=1S/C24H33NO3/c1-23(2,3)25(15-18-10-8-7-9-11-18)16-22(26-6)19-12-13-21-20(14-19)17-27-24(4,5)28-21/h7-14,22H,15-17H2,1-6H3

• InChIKey:
• CSUJXNKPXMEJCM-UHFFFAOYSA-N

• N-Benzyl Salbutamol Acetonide Methyl Ether, also known as N-Benzyl Salbutamol Acetonide Methyl Ether, is a useful research compound. Its molecular formula is C24H33NO3 and its molecular weight is 383.532. The purity is usually 95%.

6-Oxa-2-azabicyclo[3.2.1]octane hydrochloride

• CAS RN:
• 2219379-77-6; 279-98-1

• Formula:
• C6H12ClNO

• InChI:
• InChI=1S/C6H11NO.ClH/c1-2-7-5-3-6(1)8-4-5;/h5-7H,1-4H2;1H

• InChIKey:
• OVKAGRPWBJTQFL-UHFFFAOYSA-N

• 6-Oxa-2-azabicyclo[3.2.1]octane hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO and its molecular weight is 149.62. The purity is usually 95%.